3-[(2-Fluorophenyl)methylsulfanyl]-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H12FN5S/c18-14-6-2-1-4-13(14)11-24-17-21-20-16-8-7-15(22-23(16)17)12-5-3-9-19-10-12/h1-10H,11H2
• InChI Key: LBVALTSERYMBFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C3N2N=C(C=C3)C4=CN=CC=C4)F
• Molecular Formula: C17H12FN5S
• Molecular Weight: 337.4 g/mol

Description

This compound is a derivative of [1,2,4]triazolo[4,3-b]pyridazine. It has been identified as a potential bromodomain inhibitor, specifically targeting BRD4. BRD4 is a protein that contains two tandem bromodomains (BD1 and BD2) that recognize acetylated lysine for epigenetic reading. These bromodomains are promising therapeutic targets for treating various diseases, including cancers.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-b]pyridazine derivatives has been studied extensively. The crystal structures of BD1 in complex with four selected inhibitors have been determined. This information could be useful for designing potent BRD4 BD inhibitors.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using crystallography. The C7 and C8 positions of [1,2,4]triazolo[4,3-b]pyridazine showed a relatively positive charge and were positioned near Asn140.

Chemical Reactions Analysis

The compound is a potential bromodomain inhibitor, specifically targeting BRD4. It has been proposed as a starting molecule for designing potent BRD4 BD inhibitors.

Scientific Research Applications

Pharmacological Activities

The compound is part of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold, which has been associated with diverse pharmacological activities. These include anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities.

Structure-Activity Relationship Studies

The compound’s structure makes it an important tool in structure-activity relationship (SAR) studies. These studies aim to understand how the structure of a molecule affects its biological activity, which is crucial in drug design and discovery.

In Silico Pharmacokinetic and Molecular Modeling Studies

The compound is also used in in silico pharmacokinetic and molecular modeling studies. These studies use computer models to predict how the compound will behave in the body and how it will interact with its target.

Mechanism of Action

The compound acts as a bromodomain inhibitor, specifically targeting BRD4. BRD4 is a protein that contains two tandem bromodomains (BD1 and BD2) that recognize acetylated lysine for epigenetic reading. These bromodomains are promising therapeutic targets for treating various diseases, including cancers.

Future Directions

The compound is a promising starting molecule for designing potent BRD4 BD inhibitors. Research on the development of BRD4 inhibitors against various diseases is actively being conducted. This suggests that there is potential for further exploration and development of this compound and its derivatives.